Cas no 1185311-92-5 (5-Amino(thiazole-2-d1))
5-Amino(thiazole-2-d1) is a deuterated derivative of 5-aminothiazole, where the hydrogen at the 2-position is replaced by deuterium. This isotopic labeling enhances the compound's utility in mechanistic studies, metabolic research, and NMR spectroscopy, as deuterium incorporation reduces signal interference and improves spectral resolution. The product is particularly valuable in pharmaceutical and agrochemical research for tracing reaction pathways and investigating kinetic isotope effects. Its high isotopic purity and stability make it a reliable tool for advanced analytical applications. The compound is synthesized under controlled conditions to ensure consistency and is typically supplied as a solid with specified purity levels.
5-Amino(thiazole-2-d1) structure
Product Name:5-Amino(thiazole-2-d1)
CAS No:1185311-92-5
MF:C3H4N2S
MW:100.142258644104
CID:5143249
Update Time:2025-06-07
5-Amino(thiazole-2-d1) Chemical and Physical Properties
Names and Identifiers
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- 5-Amino(thiazole-2-d1)
-
- Inchi： 1S/C3H4N2S/c4-3-1-5-2-6-3/h1-2H,4H2
- InChI Key： LKFXYYLRIUSARI-UHFFFAOYSA-N
- SMILES： NC1SC([H])=NC=1
5-Amino(thiazole-2-d1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A889506-5mg |
5-Amino(thiazole-2-d1) |
1185311-92-5 | 95% | 5mg |
￥3,332.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A889506-25mg |
5-Amino(thiazole-2-d1) |
1185311-92-5 | 95% | 25mg |
￥9,998.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A889506-100mg |
5-Amino(thiazole-2-d1) |
1185311-92-5 | 95% | 100mg |
￥26,432.00 | 2022-09-02 |
5-Amino(thiazole-2-d1) Related Literature
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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